2-[(5-nitro-1H-benzimidazol-2-yl)thio]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide

• IUPAC Name: 2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C11H7N7O6S/c19-8(14-9-10(18(22)23)16-24-15-9)4-25-11-12-6-2-1-5(17(20)21)3-7(6)13-11/h1-3H,4H2,(H,12,13)(H,14,15,19)
• InChI Key: OKDJKCRBPHZECR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])NC(=N2)SCC(=O)NC3=NON=C3[N+](=O)[O-]
• Molecular Formula: C11H7N7O6S
• Molecular Weight: 365.28 g/mol

Description

2-[(5-nitro-1H-benzimidazol-2-yl)thio]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and agriculture. This compound is known for its antimicrobial properties and has been studied extensively for its potential as a new drug candidate.

Mechanism of Action

The mechanism of action of 2-[(5-nitro-1H-benzimidazol-2-yl)thio]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide involves the inhibition of various enzymes and metabolic pathways in microorganisms and cancer cells. Specifically, this compound has been shown to inhibit the activity of DNA gyrase and topoisomerase, which are essential for DNA replication and cell division. This leads to the disruption of cellular processes and ultimately, cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(5-nitro-1H-benzimidazol-2-yl)thio]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide are dependent on the concentration and duration of exposure. At low concentrations, this compound has been shown to have minimal effects on normal cells. However, at higher concentrations, it can induce oxidative stress and DNA damage, leading to cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-nitro-1H-benzimidazol-2-yl)thio]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide in lab experiments are its broad-spectrum antimicrobial activity and potential as an anticancer agent. However, limitations include its toxicity at high concentrations and the need for further studies to determine its efficacy in vivo.

Future Directions

Future research on 2-[(5-nitro-1H-benzimidazol-2-yl)thio]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide could focus on the following areas:
1. Development of new derivatives with improved efficacy and reduced toxicity
2. Investigation of its potential as an antiviral agent
3. Evaluation of its potential as a crop protectant in agriculture
4. Investigation of its mechanism of action in cancer cells
5. Development of new drug delivery systems to improve its bioavailability and efficacy.
In conclusion, 2-[(5-nitro-1H-benzimidazol-2-yl)thio]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide is a promising compound with potential applications in various fields. Further research is needed to fully understand its mechanism of action and potential as a new drug candidate.

Scientific Research Applications

2-[(5-nitro-1H-benzimidazol-2-yl)thio]-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has been extensively studied for its antimicrobial properties. It has been shown to exhibit significant activity against a wide range of bacteria, fungi, and protozoa. Additionally, this compound has been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells, making it a promising candidate for cancer treatment.